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Compound of Interest

Compound Name: Diisopropylaminoborane

Cat. No.: B2863991 Get Quote

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with Diisopropylaminoborane. The

focus is on procedural, step-by-step guidance for the selection and use of Personal Protective

Equipment (PPE) to ensure laboratory safety and proper chemical handling.

Hazard Assessment: Understanding the Risks of
Diisopropylaminoborane
Diisopropylaminoborane is a highly reactive and hazardous compound requiring stringent

safety protocols. A thorough understanding of its properties is the foundation for selecting

appropriate PPE.

Key Hazards:

High Flammability: Diisopropylaminoborane is a highly flammable liquid and vapor.[1][2][3]

Its vapors can form explosive mixtures with air and may travel a considerable distance to an

ignition source and flash back.[1][4][5][6]

Water Reactivity: This compound reacts violently with water and moisture, releasing

flammable gases which can ignite.[7]
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Corrosivity: It is corrosive and causes severe skin burns and eye damage upon contact.[1][2]

[7]

Toxicity: Diisopropylaminoborane is harmful if swallowed and toxic if inhaled.[1][2] It may

also cause respiratory irritation.[1][2]

Dermal Absorption: The compound can be rapidly absorbed through the skin, contributing to

its toxicity.[4]

The National Fire Protection Association (NFPA) 704 rating for the closely related compound,

Diisopropylamine, is a useful indicator of the hazards.[8]

NFPA 704 Diamond for Diisopropylamine

Health (Blue) 3 - Can cause serious or permanent injury.[9]

Flammability (Red)
3 - Can be ignited under almost all ambient

temperature conditions.[9]

Instability (Yellow)
0 - Normally stable, even under fire conditions.

[9]

Special (White)

Core Personal Protective Equipment (PPE) Protocol
Given the significant hazards, a comprehensive PPE ensemble is mandatory when handling

Diisopropylaminoborane. All work with this reagent must be conducted in a certified chemical

fume hood.[1][6][10]

Eye and Face Protection
Due to the severe corrosivity and potential for splashes, robust eye and face protection is

critical.

Primary Protection: Wear tightly fitting chemical splash goggles that meet ANSI Z87.1

standards.[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10280~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:47:17~~Diisopropylamine~~
https://pdf.benchchem.com/15289/Personal_protective_equipment_for_handling_Vinyldifluoroborane.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-SI5262.pdf
https://www.benchchem.com/product/b2863991?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10280~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:47:17~~Diisopropylamine~~
https://pdf.benchchem.com/15289/Personal_protective_equipment_for_handling_Vinyldifluoroborane.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10280~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:47:17~~Diisopropylamine~~
https://pdf.benchchem.com/15289/Personal_protective_equipment_for_handling_Vinyldifluoroborane.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Diisopropylamine.pdf
https://www.newenv.com/resources/nfpa-chemicals/
https://cameochemicals.noaa.gov/chemical/3229
https://cameochemicals.noaa.gov/chemical/3229
https://cameochemicals.noaa.gov/chemical/3229
https://www.benchchem.com/product/b2863991?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10280~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:47:17~~Diisopropylamine~~
https://www.fishersci.com/store/msds?partNumber=AAA102800F&productDescription=DIISOPROPYLAMINE+2.5L&vendorId=VN00024248&countryCode=US&language=en
https://www.leapchem.com/blog/what-are-the-safety-precautions-when-handling-borane-2144399.html
https://westliberty.edu/health-and-safety/files/2010/02/Diisopropylamine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_138521982_Di-ISO-Propylamine-CASNO-108-18-9-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2863991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secondary Protection: A full-face shield (minimum 8 inches) must be worn over the safety

goggles to protect the entire face from splashes.[4][5][11]

Hand Protection
To prevent skin contact and absorption, selection of the correct gloves is paramount.

Glove Type: Nitrile or neoprene gloves are recommended for handling borane compounds.

[10] Given the risk of rapid skin absorption, double gloving is a prudent measure.

Inspection and Use: Always inspect gloves for tears or punctures before use.[4][5][10]

Remove and replace gloves immediately if they become contaminated. Use proper glove

removal technique to avoid contaminating your hands.[4][5]

Body Protection
Protect your body from potential splashes and spills.

Lab Coat: A clean, long-sleeved, flame-resistant lab coat is required.[10]

Apron: For larger quantities or operations with a higher splash risk, a chemical-resistant

apron worn over the lab coat is recommended.

Footwear: Fully enclosed, chemical-resistant shoes must be worn.[11]

Respiratory Protection
Work must be performed in a well-ventilated area, preferably a chemical fume hood, to

minimize inhalation exposure.[1][6][10]

Standard Operations: For small-scale work within a properly functioning chemical fume

hood, additional respiratory protection is typically not required.

Emergency Situations: In the event of a large spill or ventilation failure, a respirator with

appropriate cartridges for organic vapors and acid gases may be necessary.[10] For major

incidents, a self-contained breathing apparatus (SCBA) is required.[4][5][12]

PPE Selection and Use Protocol
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Decision-Making for PPE Selection
The following diagram outlines the logical flow for selecting the appropriate level of PPE based

on the nature of the experimental work.
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PPE Selection for Diisopropylaminoborane Handling

Start: Task Assessment

Is the work performed
in a certified chemical fume hood?

Is the quantity
< 50 mL?

Yes

STOP!
Do not proceed without a
functioning fume hood.

No

Is the quantity
>= 50 mL or a transfer?

No

Standard PPE:
- Chemical Splash Goggles

- Double Nitrile/Neoprene Gloves
- Flame-Resistant Lab Coat

- Closed-toe Shoes

Yes

Is this a spill or
emergency situation?

No

Enhanced PPE:
- Standard PPE + Face Shield

- Chemical-Resistant Apron

Yes

No

Emergency PPE:
- Full-face Respirator (SCBA)

- Chemical-Resistant Suit
- Heavy-duty Gloves & Boots

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for Diisopropylaminoborane.
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Step-by-Step PPE Procedures
Donning (Putting On) PPE:

Footwear and Clothing: Ensure you are wearing appropriate lab attire, including long pants

and closed-toe shoes.

Inner Gloves: Don the first pair of nitrile or neoprene gloves.

Lab Coat: Put on your flame-resistant lab coat and fasten it completely.

Outer Gloves: Don the second pair of gloves, ensuring they go over the cuffs of the lab coat.

Goggles: Put on your chemical splash goggles.

Face Shield: If required, put on the face shield over the goggles.

Doffing (Taking Off) PPE:

Outer Gloves: Remove the outer pair of gloves, peeling them off so they turn inside out

without touching the exterior.

Face Shield and Goggles: Remove the face shield (if used), followed by the goggles,

handling them by the strap.

Lab Coat: Unfasten and remove your lab coat, folding it so the contaminated exterior is

folded inward.

Inner Gloves: Remove the final pair of gloves using the same inside-out technique.

Hand Hygiene: Wash your hands thoroughly with soap and water.[4][5]

Summary of PPE Recommendations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://westliberty.edu/health-and-safety/files/2010/02/Diisopropylamine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_138521982_Di-ISO-Propylamine-CASNO-108-18-9-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2863991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task/Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Small-Scale Use

(<50 mL) in

Fume Hood

Chemical Splash

Goggles

Double

Nitrile/Neoprene

Gloves

Flame-Resistant

Lab Coat

Not required with

proper ventilation

Large-Scale Use

or Transfers in

Fume Hood

Goggles & Face

Shield

Double

Nitrile/Neoprene

Gloves

Flame-Resistant

Lab Coat &

Chemical-

Resistant Apron

Not required with

proper ventilation

Spill Cleanup
Goggles & Face

Shield

Heavy-duty

Chemical Gloves

Chemical-

Resistant

Suit/Apron

Air-purifying

respirator or

SCBA (based on

spill size)

Emergency

Response

Goggles & Face

Shield (or SCBA

with full

facepiece)

Heavy-duty

Chemical Gloves

Chemical-

Resistant Suit

Self-Contained

Breathing

Apparatus

(SCBA)

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[1] Seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and seek immediate medical

attention.[1][4][5]

Decontamination and Disposal
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Proper disposal of contaminated materials is crucial to prevent secondary exposure.

PPE Disposal: All disposable PPE (gloves, etc.) that has come into contact with

Diisopropylaminoborane must be disposed of as hazardous waste.[4][5]

Empty Containers: Empty containers must be triple-rinsed with a suitable solvent (e.g., in a

fume hood). The rinsate must be collected and disposed of as hazardous chemical waste.

[13][14] Never wash residues down the drain.[4][5]

Spill Residues: Absorbent materials used to clean up spills should be collected in a sealed,

properly labeled container for hazardous waste disposal.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-diisopropylaminoborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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